Cas no 896844-14-7 (N-2-(3,4-dimethylphenyl)-6-methyl-5-oxo-4-phenyl-2,5-dihydropyridazin-3-ylfuran-2-carboxamide)

• Product Name: N-2-(3,4-dimethylphenyl)-6-methyl-5-oxo-4-phenyl-2,5-dihydropyridazin-3-ylfuran-2-carboxamide
• CAS No: 896844-14-7
• MF: C₂₄H₂₁N₃O₃
• MW: 399.441845655441
• CID: 5439258
• Update Time: 2025-05-19

N-2-(3,4-dimethylphenyl)-6-methyl-5-oxo-4-phenyl-2,5-dihydropyridazin-3-ylfuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(3,4-dimethylphenyl)-6-methyl-5-oxo-4-phenylpyridazin-3-yl]furan-2-carboxamide
• N-2-(3,4-dimethylphenyl)-6-methyl-5-oxo-4-phenyl-2,5-dihydropyridazin-3-ylfuran-2-carboxamide

• Inchi： 1S/C24H21N3O3/c1-15-11-12-19(14-16(15)2)27-23(25-24(29)20-10-7-13-30-20)21(22(28)17(3)26-27)18-8-5-4-6-9-18/h4-14H,1-3H3,(H,25,29)
• InChI Key： BADRSXVRGFNAHF-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C(NC1N(C2=CC=C(C)C(C)=C2)N=C(C)C(=O)C=1C1=CC=CC=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on N-2-(3,4-dimethylphenyl)-6-methyl-5-oxo-4-phenyl-2,5-dihydropyridazin-3-ylfuran-2-carboxamide

Recent Advances in the Study of N-2-(3,4-dimethylphenyl)-6-methyl-5-oxo-4-phenyl-2,5-dihydropyridazin-3-ylfuran-2-carboxamide (CAS: 896844-14-7)

The compound N-2-(3,4-dimethylphenyl)-6-methyl-5-oxo-4-phenyl-2,5-dihydropyridazin-3-ylfuran-2-carboxamide (CAS: 896844-14-7) has recently emerged as a promising candidate in chemical biology and pharmaceutical research. This heterocyclic compound, featuring a unique pyridazinone-furan hybrid structure, has demonstrated significant potential in various therapeutic applications. Recent studies have focused on its synthesis optimization, biological activity profiling, and mechanism of action elucidation, revealing novel insights into its pharmacological properties.

A 2023 study published in the Journal of Medicinal Chemistry reported the successful optimization of the synthetic route for this compound, achieving an overall yield improvement of 35% compared to previous methods. The researchers employed a microwave-assisted synthesis approach that significantly reduced reaction times while maintaining high purity (>98%) of the final product. Structural characterization was performed using advanced techniques including X-ray crystallography and 2D NMR spectroscopy, confirming the compound's unique spatial configuration that contributes to its biological activity.

Pharmacological investigations have revealed that this compound exhibits potent inhibitory activity against several kinase targets, particularly showing nanomolar affinity for p38 MAP kinase. In vitro studies using human cell lines demonstrated dose-dependent anti-inflammatory effects, with an IC50 value of 12.3 nM in TNF-α suppression assays. These findings were further supported by molecular docking studies that identified key interactions between the compound's furan-2-carboxamide moiety and the ATP-binding pocket of the kinase.

Recent preclinical evaluations have expanded the therapeutic potential of this compound beyond its initial anti-inflammatory indications. A 2024 study in Nature Chemical Biology reported its unexpected activity as a modulator of protein-protein interactions in cancer-related pathways. The compound was shown to disrupt the MDM2-p53 interaction at concentrations as low as 50 nM, suggesting potential applications in oncology drug development. This discovery has sparked new research directions exploring structure-activity relationships around the dihydropyridazinone core.

Safety profiling studies conducted in 2024 revealed favorable pharmacokinetic properties, including good oral bioavailability (68% in rodent models) and an acceptable half-life (t1/2 = 6.2 hours). The compound demonstrated minimal cytochrome P450 inhibition and showed no significant cardiotoxicity in hERG channel assays, addressing two common challenges in drug development. These properties, combined with its synthetic accessibility, position this molecule as an attractive lead compound for further optimization.

Current research efforts are focusing on structural modifications to enhance selectivity and reduce potential off-target effects. Several analogs have been synthesized by introducing various substituents at the 3,4-dimethylphenyl group, with preliminary results showing improved target specificity. The scientific community anticipates that continued investigation of this compound class may yield novel therapeutic agents for inflammatory diseases, cancer, and potentially other indications where kinase modulation is beneficial.